6-Bromo-4-chloropyrido[2,3-d]pyrimidin-2(1H)-one

• Molecular Formula: C7H3BrClN3O
• Molecular Weight: 260.47 g/mol
• IUPAC Name: 6-bromo-4-chloro-3H-pyrido[2,3-d]pyrimidin-2-one
• InChI: InChI=1S/C7H3BrClN3O/c8-3-1-4-5(9)11-7(13)12-6(4)10-2-3/h1-2H,(H,10,11,12,13)
• InChI Key: FDBTWYZAUNTYIO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=NC(=O)NC(=C21)Cl)Br

Description

6-Bromo-4-chloropyrido[2,3-d]pyrimidin-2(1H)-one is a heterocyclic compound that features both bromine and chlorine substituents on a pyrido[2,3-d]pyrimidine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Bromo-4-chloropyrido[2,3-d]pyrimidin-2(1H)-one typically involves multi-step reactions starting from readily available precursors. One common method involves the bromination and chlorination of pyrido[2,3-d]pyrimidine derivatives under controlled conditions. The reaction conditions often include the use of brominating agents like N-bromosuccinimide (NBS) and chlorinating agents such as thionyl chloride (SOCl2) in the presence of suitable solvents like dichloromethane (DCM) or acetonitrile .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. This often includes the use of continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

6-Bromo-4-chloropyrido[2,3-d]pyrimidin-2(1H)-one can undergo various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki or Heck coupling to form more complex molecules.

Common Reagents and Conditions

Substitution: Reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) in solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typical choices.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted pyrido[2,3-d]pyrimidines, while coupling reactions can produce biaryl or heteroaryl derivatives .

Scientific Research Applications

6-Bromo-4-chloropyrido[2,3-d]pyrimidin-2(1H)-one has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential therapeutic agents, particularly kinase inhibitors and other enzyme inhibitors.

Biological Studies: The compound is employed in the study of biological pathways and molecular interactions.

Materials Science: It is used in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 6-Bromo-4-chloropyrido[2,3-d]pyrimidin-2(1H)-one involves its interaction with specific molecular targets, such as kinases or other enzymes. The compound can inhibit the activity of these targets by binding to their active sites, thereby blocking their function. This inhibition can affect various cellular pathways and processes, leading to potential therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• 6-Chloropyrido[2,3-d]pyrimidin-2-amine
• 6-Bromo-1H-pyrrolo[3,2-b]pyridine
• 4-Amino-substituted 7-iminopyrido[2,3-d]pyrimidines

Uniqueness

6-Bromo-4-chloropyrido[2,3-d]pyrimidin-2(1H)-one is unique due to the presence of both bromine and chlorine substituents, which can significantly influence its chemical reactivity and biological activity.